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Introduction
Gamma-Selinene (γ-Selinene) is a naturally occurring bicyclic sesquiterpene hydrocarbon with

the molecular formula C₁₅H₂₄ and a molecular weight of 204.35 g/mol .[1] As an isomer within

the broader group of selinenes, it is found in the essential oils of various plants, including

celery, sage, and Cannabis sativa.[2] This technical guide provides an in-depth overview of the

commercial availability of γ-Selinene, detailed experimental protocols for its extraction and

analysis, and a review of its biosynthetic pathways and potential therapeutic signaling

pathways.

γ-Selinene is classified under the eudesmane subclass of sesquiterpenoids and is noted for its

potential anti-inflammatory, antifungal, and anticancer properties.[2] Its chemical identity is

confirmed by its CAS Number: 515-17-3.[3] This document serves as a core resource for

professionals requiring purified γ-Selinene for research and development purposes.

Commercial Availability and Suppliers
Procuring high-purity γ-Selinene is essential for accurate and reproducible research. While

many chemical suppliers offer this compound, pricing and bulk availability often require direct
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inquiry. The following table summarizes key information from various suppliers for research-

grade γ-Selinene.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Notes

Benchche

m[4]
515-17-3 C₁₅H₂₄ 204.35

Inquiry

required

Inquiry

required

For

research

use only.

Not for

human or

veterinary

use.

LookChem[

2]
515-17-3 C₁₅H₂₄ 204.35

Inquiry

required

Listings for

kilogram

quantities

exist, but

require

inquiry for

confirmatio

n.

Marketplac

e with

various

listed

suppliers.

Amadis

Chemical
515-17-3 C₁₅H₂₄ 204.35 97%

Inquiry

required

Pricing and

stock

require

inquiry.

The Good

Scents

Company[5

]

515-17-3 C₁₅H₂₄ 204.35

Assay:

92.00 to

100.00%

Not

specified

for sale

Primarily a

data

resource;

notes the

compound

is not for

fragrance

or flavor

use.
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Experimental Protocols
Extraction of γ-Selinene from Natural Sources (e.g.,
Celery Seeds)
γ-Selinene is a major constituent of celery seed essential oil.[6][7] The following protocol

outlines a standard method for its extraction via hydro-distillation.

Methodology: Hydro-distillation using a Clevenger-type Apparatus[8][9]

Preparation of Plant Material: Obtain mature, healthy celery seeds (Apium graveolens).

Grind 100 g of the seeds into a coarse powder to increase the surface area for efficient oil

extraction.

Hydro-distillation: Place the ground seeds into a 2 L round-bottom flask. Add 1 L of distilled

water to the flask.

Apparatus Setup: Connect the flask to a Clevenger-type apparatus designed for oils lighter

than water. Connect a condenser to the Clevenger apparatus and ensure a steady flow of

cold water.

Extraction: Heat the flask using a heating mantle. Bring the water to a boil and maintain a

gentle, rolling boil for a minimum of 3-5 hours. The steam and volatile oils will rise, condense

in the condenser, and collect in the graduated tube of the Clevenger apparatus.

Oil Collection: Once the extraction is complete (i.e., no more oil is collecting), allow the

apparatus to cool to room temperature. Carefully collect the separated essential oil layer

from the top of the hydrosol.

Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate to remove

any residual water. Store the final oil in a sealed, dark glass vial at 4°C to prevent

degradation.[7]

Analysis and Quantification by Gas Chromatography-
Mass Spectrometry (GC-MS)
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GC-MS is the definitive method for identifying and quantifying volatile compounds like γ-

Selinene within a complex essential oil matrix.[4]

Methodology: GC-MS Analysis[7][10]

Sample Preparation: Dilute the extracted essential oil sample (1 µL) with a suitable solvent

such as acetone or hexane (e.g., 1:100 v/v).

GC-MS System: Utilize a gas chromatograph coupled to a mass spectrometer detector (e.g.,

Agilent 8890 GC with 5977B MS).

Chromatographic Conditions:

Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane) capillary column (e.g., 30

m length x 0.25 mm internal diameter x 0.25 µm film thickness).[10]

Carrier Gas: Helium, at a constant flow rate (e.g., 1.0 mL/min).[10]

Injector: Split mode (e.g., split ratio 1:50).[7]

Injector Temperature: 270°C.[10]

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute.

Ramp 1: Increase at 10°C/min to 180°C, hold for 1 minute.

Ramp 2: Increase at 20°C/min to 280°C, hold for 15 minutes.[10]

Mass Spectrometer Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Scan Range: m/z 20–550 amu.[10]

Solvent Delay: 4 minutes.
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Component Identification: Identify γ-Selinene by comparing its mass spectrum with reference

spectra in established libraries (e.g., NIST, Wiley) and by comparing its calculated Retention

Index (RI) with literature values. The relative percentage of γ-Selinene is determined by the

peak area relative to the total peak area of all identified components.

Biosynthesis and Biological Signaling Pathways
Biosynthesis of γ-Selinene
Like all sesquiterpenoids, γ-Selinene is biosynthesized from the precursor farnesyl

pyrophosphate (FPP).[2] FPP itself is derived from the mevalonate (MVA) pathway in the plant

cell's cytosol.[2] A specific sesquiterpene synthase enzyme catalyzes the complex cyclization of

the linear FPP molecule to form the characteristic bicyclic structure of γ-Selinene.

Mevalonate Pathway

Isopentenyl
Diphosphate (IPP)

Farnesyl Pyrophosphate
(FPP)

Dimethylallyl
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Sesquiterpene
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Biosynthesis of γ-Selinene from FPP.

Potential Anti-Inflammatory Signaling Pathway: NF-κB
Inhibition
Many plant-derived phytochemicals, including sesquiterpenes, are known to exert anti-

inflammatory effects by modulating key signaling pathways.[11] A primary target is the Nuclear

Factor-kappa B (NF-κB) pathway, which is a central regulator of inflammation, immune

response, and cell survival.[4] In its inactive state, NF-κB is held in the cytoplasm by an

inhibitor protein, IκBα. Pro-inflammatory stimuli (like TNF-α or LPS) trigger a cascade that leads

to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to

translocate to the nucleus, where it activates the transcription of pro-inflammatory genes (e.g.,
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cytokines, COX-2).[12][13] Phytochemicals like γ-Selinene are hypothesized to inhibit this

pathway, potentially by preventing the degradation of IκBα, thereby keeping NF-κB

sequestered in the cytoplasm and suppressing the inflammatory response.[14]
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Hypothesized inhibition of the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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